Cas no 2816-57-1 (2,6-Dimethylcyclohexanone)

2,6-Dimethylcyclohexanone Properties

Names and Identifiers

• 2,6-Dimethylcyclohexanone, mixture of isomers
• 2,6-Dimethylcyclohexanone
• 2,6-Dimethylcyclohexanone, Cis + Trans
• 2,6-Dimethylcyclohexanone (mixture of isomers)
• 2,6-dimethylcyclohexan-1-one
• 16O 2,6-dimethylcyclohexanone
• 2,5-DIMETHYL-1-(1,3-DIOXOLAN-2-YLMETHYL)BENZENE
• 2,5-DIMETHYLCYCLOHEXANONE
• 2,6-dimethyl-c-hexanone
• 2,6-dimethylcyclohexanol
• 2,6-dimethyl-cyclohexanone
• Cyclohexanone,2,6-dimethyl
• Cyclohexanone,6-dimethyl
• EINECS 220-570-6
• Cyclohexanone, 2,6-dimethyl-(8CI)
• 2,6-Dimethylcyclohexanone cis + trans
• NS00048735
• 2816-57-1
• J-016995
• SY048427
• SCHEMBL83778
• 2,6-Dimethylcyclohexanone,c&t
• Cyclohexanone, 2,6-dimethyl-
• Cyclohexanone,6-dimethyl-
• NSC5291
• D89826
• F8881-2085
• 2,6-DIMETHYLCYCLOHEXANONE
• 2,6-dimethyl-cyclohexan-1-one
• EN300-21337
• AKOS000120707
• DB-067889
• NSC-5291
• D1280
• DTXCID80811712
• DTXSID30863029
• 2,6-Dimethyl cyclohexanone mixture of cis and trans
• 2,6-dimethyl cyclohexanone
• NSC 5291
• CS-0215006
• 2,6-Dimethylcyclohexan-1-one
• LS-13474
• Cyclohexanone, 2,6-dimethyl-(8CI)(9CI)
• 2,6-Dimethylcyclohexanone, cis + trans
• MFCD00001637
• +Expand

• MDL： MFCD00001637
• InChIKey： AILVYPLQKCQNJC-UHFFFAOYSA-N
• Inchi： 1S/C8H14O/c1-6-4-3-5-7(2)8(6)9/h6-7H,3-5H2,1-2H3
• SMILES： C1(=O)C(C)CCCC1C
• BRN： 1099000

Computed Properties

• Exact Mass: 126.10400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 126.104465066 g/mol
• Heavy Atom Count: 9
• Complexity: 106
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 17.1Ų
• Molecular Weight: 126.20

Experimental Properties

• LogP: 2.01160
• PSA: 17.07000
• Refractive Index: n20/D 1.447
• Boiling Point: 90-91 °C/18 mmHg(lit.)
• Melting Point: 9.25°C (estimate)
• Flash Point: Fahrenheit: 123.8 ° f
  Celsius: 51 ° c
  
• Color/Form: Pale yellow liquid
• Solubility: Insoluble in water
• Density: 0.925 g/mL at 25 °C(lit.)

2,6-Dimethylcyclohexanone Security Information

• Symbol: GHS02
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S16
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10
• Hazard Level：3
• Hazardous Material transportation number：UN 1224 3/PG 3
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Prompt：warning
• Storage Condition：Flammable area
• PackingGroup：III
• Risk Phrases： 10
• Signal Word：Warning
• HazardClass：3

2,6-Dimethylcyclohexanone Customs Data

• HS CODE：2914299000
• Customs Data：

  China Customs Code:

  2914299000

  Overview:

  2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone